D-Glucose

• IUPAC Name: (3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1
• InChI Key: WQZGKKKJIJFFOK-GASJEMHNSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H](C(O1)O)O)O)O)O
• Molecular Formula: C6H12O6
• DSSTOX Substance ID: DTXSID501015215, DTXSID901015217
• Molecular Weight: 180.16 g/mol
• CAS RN: 2280-44-6, 54-17-1, 26655-34-5, 1227096-09-4

Description

D-glucopyranose is a glucopyranose having D-configuration. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a D-glucose and a glucopyranose.
Glucose is a simple sugar (monosaccharide) generated during phosynthesis involving water, carbon and sunlight in plants. It is produced in humans via hepatic gluconeogenesis and breakdown of polymeric glucose forms (glycogenolysis). It circulates in human circulation as blood glucose and acts as an essential energy source for many organisms through aerobic or anaerobic respiration and fermentation. It is primarily stored as starch in plants and glycogen in animals to be used in various metabolic processes in the cellular level. Its aldohexose stereoisomer, dextrose or D-glucose, is the most commonly occurring isomer of glucose in nature. L-glucose is a synthesized enantiomer that is used as a low-calorie sweetener and laxative. The unspecified form of glucose is commonly supplied as an injection for nutritional supplementation or metabolic disorders where glucose levels are improperly regulated. Glucose is listed on the World Health Organization's List of Essential Medicines.
D-Glucose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
glucose is a natural product found in Gentiana orbicularis, Colchicum schimperi, and other organisms with data available.
Glucose is a simple sugar monosaccharide having two isoforms, alpha and beta, with a chemical structure of C6H12O6 that acts as an energy source for both plants and animals by reacting with oxygen, generating carbon dioxide and water, and releasing energy.
Glucose is a metabolite found in the aging mouse brain.
D-Glucose is a metabolite found in or produced by Saccharomyces cerevisiae.
A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement.
See also: (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanal (alternative);  L-Glucose (related);  D-Glucofuranose (related);  agrocinopine D (related);  alpha-D-glucose-1,2-((13)C2) (related);  DL-glucose (related);  beta-d-glucopyranose, homopolymer (related);  Polyglucose (related).

Scientific Research Applications

• Diabetes Research and Management : D-Glucose is central to diabetes research. Machine learning and data mining methods utilize D-Glucose data for predicting and diagnosing diabetes, understanding diabetic complications, and managing healthcare (Kavakiotis et al., 2017). Additionally, continuous glucose monitoring systems (CGMs) are pivotal in diabetes management, enabling better glucose control and aiding in large-scale research analyses (Cichosz, 2021).

• Medical Imaging : In nuclear medicine, 18F-fluoro-2-deoxy-D-glucose (FDG) is used in PET/CT imaging for mapping glucose consumption, particularly in cancer diagnosis and treatment planning. This technique is based on the principle that cancer cells exhibit increased glucose metabolism (Sambuceti et al., 2021).

• Biosensor Development : D-Glucose is instrumental in developing biosensors for medical and biological applications. For instance, microwave planar resonant sensors for glucose concentration sensing in biomedical contexts rely on D-Glucose as a key component (Juan et al., 2021). Similarly, painted amperometric biosensors for glucose detection use D-Glucose in their sensing mechanisms (Shi et al., 2018).

• Nanotechnology in Diabetes : Nanoparticles, a focal point in nanotechnology, are being explored for enhancing drug delivery, including insulin, and for the development of non-invasive glucose monitoring systems (Harsoliya, 2012).

• Glucose Metabolism Studies : D-Glucose is used in various metabolic studies, such as the 2-[14C]deoxyglucose method for measuring local cerebral glucose utilization (Sokoloff et al., 1977), and in studying glucose transport across the blood-brain barrier (De Vivo et al., 1991).

Synthesis routes and methods I

Procedure details

Accordingly, hetero-lactic fermentation of a mixture containing hexose and pentose may be performed. Hetero-lactic fermentation is conducted while neutralizing with ammonia to produce ammonium lactate and ethanol from hexose, and to produce ammonium lactate and ammonium acetate from pentose. Ammonium lactate and ammonium acetate are esterified with ethanol (if amount of ethanol obtained by fermentation is not enough, ethanol might be further added) to yield ethyl lactate and ethyl acetate, respectively. Ammonia generated at the time of esterification is recovered. Unreacted ethanol is distilled off, and purification of ethyl lactate is conducted by distillation with removing and recovering ethyl acetate.

Synthesis routes and methods II

Procedure details

A 40-% D-fructose solution was adjusted to pH 11 for heating at 100° C. for 90 minutes by a batch-wise process. So as to maintain the pH, an appropriate volume of 4N NaOH was added every 30 minutes.